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Compound of Interest

Compound Name: IITR08367

Cat. No.: B12362312 Get Quote

This document provides comprehensive guidance on the proper disposal procedures for the

small molecule efflux pump inhibitor, IITR08367, also known as bis(4-methylbenzyl) disulfide.

The information is intended for researchers, scientists, and drug development professionals to

ensure safe handling and disposal in a laboratory setting.

Disclaimer: No specific Safety Data Sheet (SDS) for IITR08367 is publicly available. The

following procedures are based on safety data for structurally similar disulfide compounds and

general principles of chemical waste management. It is imperative to consult with your

institution's Environmental Health and Safety (EHS) department for compliance with local,

state, and federal regulations.

Hazard and Safety Information
Based on data for analogous compounds such as Disulfide, bis(4-methylphenyl), IITR08367 is

presumed to present certain hazards. Personal protective equipment (PPE) should be worn at

all times when handling this compound.
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Hazard Classification Description Recommended PPE

Skin Irritation
May cause skin irritation upon

contact.[1]
Nitrile gloves, lab coat.

Eye Irritation
May cause serious eye

irritation.[1]
Safety glasses or goggles.

Respiratory Irritation
May cause respiratory tract

irritation if inhaled.[1]

Use in a well-ventilated area or

fume hood.

Experimental Protocol: Waste Disposal
The primary method for the disposal of IITR08367, like many organic chemical wastes, is

through an approved hazardous waste disposal program, which typically involves incineration

by a licensed facility.

Step-by-Step Disposal Procedure:

Waste Segregation:

Do not mix IITR08367 waste with other waste streams unless explicitly permitted by your

EHS department.

Segregate solid waste (e.g., contaminated gloves, weighing paper) from liquid waste (e.g.,

solutions containing IITR08367).

Waste Container:

Use a designated, properly labeled, and sealable hazardous waste container.

The container must be made of a material compatible with organic compounds.

The label should clearly state "Hazardous Waste," the full chemical name "bis(4-

methylbenzyl) disulfide (IITR08367)," and the associated hazards (e.g., "Irritant").

Waste Collection:
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For solid waste, place all contaminated materials directly into the designated solid waste

container.

For liquid waste, pour solutions into the designated liquid waste container, avoiding

splashes. Use a funnel if necessary.

Do not overfill the container; leave adequate headspace (at least 10%) to allow for

expansion.

Storage:

Store the sealed waste container in a designated, well-ventilated, and secure waste

accumulation area.

Keep the container away from heat, sparks, and open flames.

Disposal Request:

Arrange for pickup and disposal through your institution's EHS department or a certified

hazardous waste disposal contractor. Follow their specific procedures for waste manifest

and pickup scheduling.

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of IITR08367 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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